2-(5-Methylthiophen-3-yl)cyclopentan-1-ol

• Molecular Formula: C10H14OS
• Molecular Weight: 182.28 g/mol
• IUPAC Name: 2-(5-methylthiophen-3-yl)cyclopentan-1-ol
• InChI: InChI=1S/C10H14OS/c1-7-5-8(6-12-7)9-3-2-4-10(9)11/h5-6,9-11H,2-4H2,1H3
• InChI Key: QQDAMGCKSQCKGZ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CS1)C2CCCC2O

Description

2-(5-Methylthiophen-3-yl)cyclopentan-1-ol is a bicyclic compound featuring a cyclopentanol moiety substituted with a 5-methylthiophen-3-yl group. The hydroxyl group at the 1-position of the cyclopentane ring and the aromatic thiophene substituent confer unique physicochemical properties, making it a candidate for applications in medicinal chemistry and materials science.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(5-Methylthiophen-3-yl)cyclopentan-1-ol typically involves the cyclization of appropriate precursors under specific reaction conditions. One common method includes the use of cyclopentanone and 5-methylthiophene-3-carbaldehyde as starting materials. The reaction is carried out in the presence of a suitable catalyst, such as a Lewis acid, under controlled temperature and pressure conditions to yield the desired product.

Industrial Production Methods

In an industrial setting, the production of 2-(5-Methylthiophen-3-yl)cyclopentan-1-ol may involve large-scale batch or continuous flow processes. The choice of method depends on factors such as the desired purity, yield, and cost-effectiveness. Optimization of reaction parameters, including temperature, pressure, and catalyst concentration, is crucial to achieve high efficiency and selectivity in the production process.

Chemical Reactions Analysis

Types of Reactions

2-(5-Methylthiophen-3-yl)cyclopentan-1-ol undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can convert the compound into alcohols or alkanes.

Substitution: The thiophene ring can undergo electrophilic or nucleophilic substitution reactions, leading to the formation of various derivatives.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) and sodium borohydride (NaBH₄) are often used.

Substitution: Reagents like halogens (e.g., bromine, chlorine) and nucleophiles (e.g., amines, thiols) are employed under appropriate conditions.

Major Products Formed

The major products formed from these reactions depend on the specific reagents and conditions used. For example, oxidation may yield ketones or carboxylic acids, while reduction can produce alcohols or alkanes. Substitution reactions can lead to a variety of functionalized thiophene derivatives.

Scientific Research Applications

2-(5-Methylthiophen-3-yl)cyclopentan-1-ol has diverse applications in scientific research, including:

Chemistry: It is used as a building block for the synthesis of more complex molecules and materials.

Biology: The compound’s unique structure makes it a valuable tool for studying biological processes and interactions.

Medicine: Research into its potential therapeutic properties, such as anti-inflammatory or antimicrobial effects, is ongoing.

Industry: It is utilized in the development of advanced materials, including polymers and electronic devices.

Mechanism of Action

The mechanism of action of 2-(5-Methylthiophen-3-yl)cyclopentan-1-ol involves its interaction with specific molecular targets and pathways. The thiophene ring can engage in π-π interactions with aromatic residues in proteins, influencing their function. Additionally, the compound may modulate enzyme activity or receptor binding, leading to various biological effects.

Comparison with Similar Compounds

Thiophene-Containing Cyclopentane Derivatives

5-Alkyl-1,3-dimethyl-4H-cyclopenta[c]thiophenes ():

• Structure : Fused cyclopentane-thiophene system with methyl and alkyl substituents.
• Synthesis : Prepared via alkyl Grignard reactions on ketone precursors.
• Key Differences: The absence of a hydroxyl group and fused ring system (vs. the non-fused thiophene in the target compound) reduces hydrogen-bonding capacity and alters electronic properties.

Cyclopentanol Derivatives with Alkenyl Substituents

2-(Prop-2-en-1-yl)cyclopentan-1-ol ():

• Structure: Cyclopentanol substituted with an alkenyl group.
• Synthesis : Generated via radical cyclization or reduction of ketones.
• Key Differences : The alkenyl group introduces π-bond reactivity (e.g., electrophilic additions), whereas the thiophene in the target compound enables aromatic electrophilic substitution.
• Reactivity : The hydroxyl group in both compounds allows esterification, but the thiophene’s sulfur atom may enhance oxidative stability .

Cyclopentanone Derivatives

3-Methyl-3-(5-phenylpent-4-yn-1-yl)cyclopentan-1-one ():

• Structure: Cyclopentanone with methyl and phenylpentynyl groups.
• Synthesis : Achieved via Pd/C-catalyzed hydrogenation of trifluoroethoxy-pyrrolone intermediates.
• Key Differences : The ketone group increases electrophilicity compared to the alcohol in the target compound, favoring nucleophilic attacks (e.g., Grignard additions). The phenylpentynyl substituent introduces steric bulk absent in the target compound .

Branched Alcohols in Fragrance Chemistry

5-(2,2,3-Trimethyl-3-cyclopentenyl)-3-methylpentan-2-ol ():

• Structure : Branched alcohol with a bulky cyclopentenyl group.
• Applications : Used in fragrances; safety assessed via Read-Across using analogs.
• Key Differences : The branched alkyl and cycloalkenyl substituents increase hydrophobicity compared to the target compound’s planar thiophene. Toxicity profiles may differ due to metabolic pathways influenced by sulfur vs. hydrocarbon moieties .

Data Table: Comparative Analysis

Property	2-(5-Methylthiophen-3-yl)cyclopentan-1-ol	5-Alkyl-1,3-dimethyl-4H-cyclopenta[c]thiophenes	2-(Prop-2-en-1-yl)cyclopentan-1-ol	3-Methyl-3-(5-phenylpent-4-yn-1-yl)cyclopentan-1-one
Functional Groups	Cyclopentanol, thiophene	Fused thiophene, alkyl	Cyclopentanol, alkenyl	Cyclopentanone, phenylpentynyl
Synthesis Method	Likely Grignard/thiophene coupling (inferred)	Alkyl Grignard on ketones	Radical cyclization	Pd/C hydrogenation
Reactivity	Aromatic substitution, H-bonding	Electrophilic thiophene substitution	Alkenyl addition, esterification	Nucleophilic ketone reactions
Lipophilicity	Moderate (aromatic S)	High (alkyl chains)	Moderate (alkenyl)	High (phenylpentynyl)
Applications	Pharmaceuticals, materials	Synthetic intermediates	Bioactive scaffolds	Fragrances, specialty chemicals

Biological Activity

2-(5-Methylthiophen-3-yl)cyclopentan-1-ol is a chemical compound with potential biological activities that warrant detailed investigation. This compound, characterized by its unique structural features, has been the subject of various studies aimed at understanding its interactions with biological systems.

The molecular formula of 2-(5-Methylthiophen-3-yl)cyclopentan-1-ol is $C_{10}H_{14}OS$, with a molecular weight of approximately 182.28 g/mol. The compound's structure includes a cyclopentanol ring substituted with a methylthiophene moiety, which may influence its biological activity.

Properties Table

Property	Value
Molecular Formula	C10H14OS
Molecular Weight	182.28 g/mol
IUPAC Name	2-(5-Methylthiophen-3-yl)cyclopentan-1-ol
InChI Key	WGSBWNNQHPMTST-UHFFFAOYSA-N
Canonical SMILES	CC1=C(C=CS1)C2CCCC2O

The biological activity of 2-(5-Methylthiophen-3-yl)cyclopentan-1-ol is believed to involve interactions with various enzymes and receptors. These interactions may modulate biochemical pathways, potentially leading to therapeutic effects. Specific studies have suggested that the compound can influence signal transduction pathways, although detailed mechanisms remain to be fully elucidated.

Pharmacological Effects

Research indicates that compounds similar to 2-(5-Methylthiophen-3-yl)cyclopentan-1-ol exhibit a range of pharmacological effects, including:

• Antioxidant Activity : Potential to scavenge free radicals and reduce oxidative stress.
• Anti-inflammatory Effects : May inhibit pro-inflammatory cytokines and pathways.
• Antimicrobial Properties : Some thiophene derivatives have shown activity against bacterial and fungal strains.

Case Studies and Research Findings

Several studies have explored the biological activities of thiophene derivatives, providing insights into the potential effects of 2-(5-Methylthiophen-3-yl)cyclopentan-1-ol:

• Antioxidant Studies : A study using high-throughput screening identified thiophene derivatives as effective antioxidants in cellular models, suggesting that similar compounds could exhibit protective effects against oxidative damage .
• Anti-inflammatory Research : Research on related compounds has shown inhibition of NF-kB signaling pathways, indicating potential anti-inflammatory properties that could be relevant for 2-(5-Methylthiophen-3-yl)cyclopentan-1-ol .
• Microbial Inhibition : Studies have demonstrated that certain thiophene compounds possess antimicrobial properties, which could extend to this compound based on structural similarities .

Comparative Analysis with Related Compounds

To better understand the unique biological activity of 2-(5-Methylthiophen-3-yl)cyclopentan-1-ol, it is useful to compare it with other structurally similar compounds:

Compound Name	Structural Features	Notable Biological Activity
2-(3-Methylthiophen-2-yl)cyclopentan-1-ol	Similar thiophene substitution	Antioxidant and anti-inflammatory
2-(5-Ethylthiophen-3-yl)cyclopentan-1-one	Ethyl instead of methyl on thiophene	Antimicrobial and anticancer potential